Cas no 5451-55-8 (4-tert-Butylcyclohexanecarboxylic Acid)

• Product Name: 4-tert-Butylcyclohexanecarboxylic Acid
• CAS No: 5451-55-8
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• MDL: MFCD00042622
• CID: 85363
• PubChem ID: 136759
• Update Time: 2025-11-02

4-tert-Butylcyclohexanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-tert-Butylcyclohexanecarboxylic acid, predominantly trans
• 4-tert-Butylcyclohexanecarboxylic Acid (cis- and trans- mixture)
• 4-tert-butylcyclohexane-1-carboxylic acid
• 4-tert-Butylcyclohexanecarboxylic acid
• 4-TERT-BUTYLCYCLOHEXANECARBOXYLIC ACID (MIXTURE OF CIS AND T)
• 4-tert-Butylcyclohexanecarboxylic acidneat
• trans-4-tert-Butylcyclohexanecarboxylic acid
• cis-4-tert-Butylcyclohexanecarboxylic acid
• trans-4-(tert-Butyl)cyclohexanecarboxylic acid
• 4-(tert-butyl)cyclohexanecarboxylic acid
• Cyclohexanecarboxylic acid, 4-(1,1-dimethylethyl)-, cis-
• Cyclohexanecarboxylic acid, 4-(1,1-dimethylethyl)-
• cis-4-tert-Butylcyclohexane carboxylic acid
• Cyclohexanecarboxylic acid, 4-(1,1-dimethylethyl)-, trans-
• QVQK
• TRANS-4-TERT-BUTYLCYCLOHEXANE CARBOXYLIC ACID
• (1r,4r)-4-tert-butylcyclohexanecarboxylic acid
• FT-0633170
• 4-tert-Butylcyclohexanecarboxylic acid, 99%
• trans-4-tert-butyl-cyclohexanecarboxylic acid
• AKOS015837821
• 4-(Tert-butyl)cyclohexane-1-carboxylic acid
• AS-17248
• 4-tert-Butylcyclohexanecarboxylic acid, purum, >=98.0% (T)
• SCHEMBL17935778
• EU-0099985
• AS-64517
• CHEBI:87689
• SR-01000597228
• (1S,4S)-4-TERT-BUTYLCYCLOHEXANE-1-CARBOXYLIC ACID
• Cyclohexanecarboxylic acid,1-dimethylethyl)-, cis-
• NSC176105
• 4-tert-Butylcyclohexanecarboxylic acid methyl ester,c&t
• SCHEMBL14540601
• ChemDiv2_003455
• NSC52181
• D88778
• NSC 52181
• SY102581
• (1r,4r)-4-(tert-butyl)cyclohexanecarboxylic acid
• SR-01000597228-1
• 943-29-3
• trans-4-tert-Butycyclohexanecarboxylic acid
• MFCD00466237
• T71484
• ZB1703
• 4-tert-Butylcyclohexanecarboxylic acid,c&t
• B2631
• Cyclohexanecarboxylicacid, 4-(1,1-dimethylethyl)-, cis-
• 5451-55-8
• SCHEMBL1835961
• MFCD00042622
• 4-t-butylcyclohexane-1-carboxylic acid
• trans-4-tert-butylcyclohexane-1-carboxylic acid
• B1285
• SCHEMBL3514603
• CS-0081079
• AC7380
• 4-tert-butyl-cyclohexanecarboxylic acid
• 4-tert-butylcyclohexylcarboxylic acid
• Cis-4-(tert-butyl)cyclohexanecarboxylic acid
• Cis-4-(tert-butyl)cyclohexanecarboxylicacid
• NSC176107
• CS-0453487
• NSC52180
• A830221
• DTXSID70241408
• FT-0619506
• AKOS000120233
• Cyclohexanecarboxylic acid,1-dimethylethyl)-, trans-
• 4-tert-Butylcyclohexanecarboxylic acid #
• SCHEMBL503482
• AB06262
• NSC-176105
• trans-4-(dimethylethyl)cyclohexanecarboxylic acid
• 4-tert-Butylcyclohexanecarboxylic acid pure trans isomer
• 4-tert-butylcyclohexane carboxylic acid
• NSC-176107
• trans-4-t-butylcyclohexanecarboxylic acid
• trans-4-tert-Butylcyclohexanoic acid
• J-660041
• Q27159833
• Z104477532
• Trans-4-(1,1-dimethylethyl)cyclohexanecarboxylic acid
• 4-t-butylcyclohexanecarboxylic acid
• 4-tert-butylcyclohexancarboxilic acid
• AKOS015837823
• NSC-52181
• DTXSID301259837
• HMS1378N01
• AM9696
• 943-28-2
• MFCD08276286
• Cyclohexanecarboxylic acid, 4-tert-butyl-, cis-
• 4-tert-butylcyclohexane-carboxylic acid
• GEO-02474
• NSC-52180
• Cyclohexanecarboxylic acid, 4-tert-butyl-, trans-
• AS-69893
• EN300-20265
• DB-057491
• (1R,4R)-4-TERT-BUTYLCYCLOHEXANE-1-CARBOXYLIC ACID
• DB-052595
• 4-tert-Butylcyclohexanecarboxylic Acid

• MDL： MFCD00042622
• Inchi： 1S/C11H20O2/c1-11(2,3)9-6-4-8(5-7-9)10(12)13/h8-9H,4-7H2,1-3H3,(H,12,13)
• InChI Key： QVQKEGYITJBHRQ-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CC1)C(C)(C)C)=O
• BRN： 2043187

Computed Properties

• Exact Mass: 184.14600
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not determined
• Melting Point: 148 °C (lit.)
• PSA: 37.30000
• LogP: 2.92350
• Solubility: Not determined

4-tert-Butylcyclohexanecarboxylic Acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Safety Term：S26-S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-tert-Butylcyclohexanecarboxylic Acid

4-tert-Butylcyclohexanecarboxylic Acid (CAS 5451-55-8): Properties, Applications, and Market Insights

4-tert-Butylcyclohexanecarboxylic Acid (CAS 5451-55-8) is a versatile cyclohexanecarboxylic acid derivative that has gained significant attention in various industrial and research applications. This white crystalline solid, with a molecular formula of C11H20O2, is characterized by its unique sterically hindered structure due to the presence of a tert-butyl group at the 4-position of the cyclohexane ring.

The compound's chemical properties make it particularly valuable in organic synthesis. With a melting point ranging between 70-75°C and moderate solubility in common organic solvents, 4-tert-Butylcyclohexanecarboxylic Acid serves as an important building block for more complex molecules. Its carboxylic acid functionality allows for various chemical transformations, including esterification, amidation, and reduction reactions.

In the pharmaceutical industry, this compound has shown promise as an intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential for creating chiral compounds, as the cyclohexane ring can adopt different conformations. Recent studies have explored its use in developing anti-inflammatory agents and central nervous system (CNS) active compounds, aligning with current trends in drug discovery and personalized medicine.

The fragrance and flavor industry represents another significant application area for 4-tert-Butylcyclohexanecarboxylic Acid 5451-55-8. Its derivatives are used as fixatives and odor modifiers in premium perfumes and cosmetic formulations. The compound's stability and ability to modify scent profiles make it valuable in creating long-lasting fragrances, a growing market segment driven by consumer demand for sustainable personal care products.

From a materials science perspective, this chemical serves as a precursor for specialty polymers and liquid crystals. The bulky tert-butyl group imparts interesting thermal properties to resulting materials, making them suitable for applications requiring high-temperature stability. This aligns well with current research trends in advanced materials for electronics and energy storage applications.

The global market for 4-tert-Butylcyclohexanecarboxylic Acid has shown steady growth, particularly in regions with strong pharmaceutical and specialty chemicals manufacturing bases. Industry analysts attribute this growth to increasing demand for high-purity intermediates and the compound's versatility in multiple applications. Manufacturers are focusing on green chemistry approaches to production, responding to the chemical industry's shift toward sustainable practices.

Quality control for CAS 5451-55-8 typically involves rigorous testing for purity (often >98% by HPLC), residual solvents, and heavy metal content. The compound is generally stable under recommended storage conditions (room temperature in tightly closed containers), but like many organic acids, it should be protected from moisture and extreme temperatures to maintain optimal quality.

Recent scientific publications have highlighted novel synthetic routes to 4-tert-Butylcyclohexanecarboxylic Acid, including catalytic methods that improve yield and reduce waste. These advancements support the growing emphasis on atom economy and process intensification in chemical manufacturing. Researchers are also exploring its potential in asymmetric synthesis, particularly for creating chiral pharmaceutical intermediates.

For laboratories and industrial users seeking high-quality 4-tert-Butylcyclohexanecarboxylic Acid, several suppliers offer the compound in various quantities, from gram-scale for research to kilogram quantities for production. Technical specifications typically include detailed analytical data (NMR, MS, HPLC) and safety information, ensuring compliance with international chemical regulations.

The future outlook for 5451-55-8 appears positive, with potential expansions into biocatalysis applications and renewable chemistry. As industries continue to seek specialty chemicals with unique structural features, the demand for well-characterized compounds like 4-tert-Butylcyclohexanecarboxylic Acid is expected to grow, particularly in high-value applications where performance and purity are critical.